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Compound of Interest

Compound Name: NS3861

Cat. No.: B10768571

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of NS3861, a selective agonist for nicotinic acetylcholine receptors (nNAChRS).
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction to NS3861

NS3861 is a potent and selective agonist for certain subtypes of neuronal nicotinic
acetylcholine receptors (nAChRs).[1] It acts as a full agonist at a332 nAChRs and a partial
agonist at a334 nAChRs. NS3861 exhibits minimal activity at a432 and a44 receptors. Its
selectivity makes it a valuable tool for investigating the physiological and pathological roles of
specific NAChR subtypes.

Chemical Properties:
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Property Value Reference

3-(3-Bromo-2-thienyl)-8-
Chemical Name methyl-8-azabicyclo[3.2.1]oct-

2-ene fumarate

Molecular Formula C12H14BrNS.C4H404
Molecular Weight 400.29 g/mol

Purity 298% (HPLC)

CAS Number 216853-60-0

Solubility and Recommended Solvents

Proper dissolution is critical for preparing accurate stock solutions. NS3861 is available in a
solid, powder form, typically white to beige in color.

Solubility Data:

Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
Water 20.01 50
DMSO 40.03 100
Ethanol Soluble - [1]
Methanol Soluble - [1]

For most in vitro cell-based assays, DMSO is the recommended solvent for the primary stock
solution due to its high solubilizing capacity and compatibility with cell culture media at low final
concentrations.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of NS3861 in DMSO.
Materials:

o NS3861 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

Procedure:

o Equilibrate Reagents: Allow the vial of NS3861 powder and the anhydrous DMSO to reach
room temperature before opening. This prevents the condensation of moisture, which can
affect the stability and concentration of the compound.

» Weighing: Accurately weigh the desired amount of NS3861 powder using a calibrated
analytical balance. To prepare 1 mL of a 10 mM stock solution, you would need 4.00 mg of
NS3861 (based on a molecular weight of 400.29 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mmol/L x 0.001 L x 400.29 g/mol = 4.00 mg
 Dissolution:
o Aseptically transfer the weighed NS3861 powder into a sterile microcentrifuge tube or vial.

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
tube. For a 10 mM solution from 4.00 mg, add 1 mL of DMSO.
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» Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming to 37°C
can aid in dissolution if necessary.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Storage Conditions: Store the aliquoted stock solutions at -20°C or -80°C for long-term
stability.[2] When stored at -80°C, the solution is stable for up to 6 months; at -20°C, it is
stable for up to 1 month.[2] The solid compound should be desiccated at room temperature.

Workflow for Preparing NS3861 Stock Solution
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Caption: Workflow for preparing NS3861 stock solution.
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Mechanism of Action: NS3861 Signaling Pathway

NS3861 selectively binds to and activates a3-containing nAChRs, which are ligand-gated ion
channels. Upon binding, the receptor undergoes a conformational change, opening the channel
and allowing the influx of cations, primarily Na+ and Ca2+. This influx leads to membrane

depolarization and the initiation of downstream cellular signaling cascades.
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Caption: Simplified signaling pathway of NS3861.

General Handling and Safety Precautions

o NS3861 is intended for laboratory research use only and is not for human or veterinary use.

[1]

o Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses, when handling the compound.

o Refer to the Safety Data Sheet (SDS) for complete safety information.

By following these guidelines, researchers can ensure the consistent and effective use of
NS3861 in their experiments, leading to reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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